Cas no 1083-61-0 (4-octylsulfanylphenol)

4-octylsulfanylphenol structure
4-octylsulfanylphenol structure
Product Name:4-octylsulfanylphenol
CAS No:1083-61-0
MF:C14H22OS
MW:238.388883113861
CID:1185437
PubChem ID:11687334
Update Time:2025-04-20

4-octylsulfanylphenol Chemical and Physical Properties

Names and Identifiers

    • 4-octylsulfanylphenol
    • CTK0D6357
    • AKOS012735271
    • AGN-PC-00E549
    • Phenol, 4-(octylthio)-
    • 4-octylthiophenol
    • 4-hydroxyphenyl n-octyl sulfide
    • SureCN9099086
    • CTK0D6357; AKOS012735271; AGN-PC-00E549; Phenol, 4-(octylthio)-; 4-octylthiophenol; 4-hydroxyphenyl n-octyl sulfide; SureCN9099086;
    • DTXSID80470621
    • 1083-61-0
    • SCHEMBL9099086
    • Inchi: 1S/C14H22OS/c1-2-3-4-5-6-7-12-16-14-10-8-13(15)9-11-14/h8-11,15H,2-7,12H2,1H3
    • InChI Key: BJITYLJFFTVBLZ-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)O)CCCCCCCC

Computed Properties

  • Exact Mass: 238.13913649g/mol
  • Monoisotopic Mass: 238.13913649g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 8
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 45.5Ų
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